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Compound of Interest

Compound Name: Heptane-d16

Cat. No.: B166354 Get Quote

Essential Safety and Handling Guide for
Heptane-d16
This guide provides critical safety, handling, and disposal protocols for Heptane-d16, tailored

for researchers, scientists, and drug development professionals. Adherence to these

procedures is essential for ensuring laboratory safety and maintaining the integrity of your

research.

Hazard Identification and Summary
Heptane-d16, a deuterated analog of n-heptane, shares similar physical and chemical hazards

with its non-deuterated counterpart. It is a highly flammable liquid and vapor that poses

significant health risks, including skin irritation, respiratory system depression, and severe lung

damage if aspirated.

The following table summarizes the key hazard information for Heptane-d16.
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Property Data Citations

Chemical Name heptane-D16

Synonyms
n-Heptane-d16,

Dipropylmethane-d16

CAS Number 33838-52-7

Molecular Formula C₇D₁₆

Physical State Colorless Liquid

Primary Hazards

H224: Extremely flammable

liquid and vapor. H304: May be

fatal if swallowed and enters

airways. H315: Causes skin

irritation. H336: May cause

drowsiness or dizziness.

Flash Point -4 °C (25 °F)

Explosive Limits
Lower: 1.1 Vol%, Upper: 6.7

Vol%

Incompatibilities Strong oxidizing agents.

Target Organs
Skin, respiratory system,

central nervous system.

Personal Protective Equipment (PPE) Protocol
A stringent PPE protocol is mandatory to prevent exposure. All handling of Heptane-d16 must

be conducted within a certified laboratory chemical fume hood. The following table outlines the

minimum required PPE.
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PPE Category
Recommended
Equipment

Rationale &
Specifications

Citations

Eye & Face Protection

Tightly-fitting chemical

safety goggles. Face

shield (when

splashing is possible).

Protects against

splashes and vapors

that can cause serious

eye irritation. Must

conform to EN166 or

OSHA 29 CFR

1910.133 standards.

Hand Protection

Chemical-resistant

gloves (Nitrile,

Neoprene, Viton, or

PVA).

Prevents skin contact,

which causes

irritation. For

continuous contact,

gloves with a

breakthrough time

>240 minutes are

recommended. A

minimum thickness of

0.35 mm is advised.

Always check the

manufacturer's glove

compatibility chart and

replace gloves

immediately if

contaminated.
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Body Protection

Fully-buttoned lab

coat. Chemical-

resistant apron.

Antistatic clothing and

footwear.

Provides a barrier

against accidental

spills. Antistatic

clothing (EN 1149

compliant) and shoes

(EN 20345 compliant)

are crucial to prevent

ignition from static

discharge in

environments with an

explosion risk.

Respiratory Protection

Work exclusively in a

chemical fume hood.

NIOSH-approved

respirator with organic

vapor cartridges (if

hood is unavailable or

for emergency

response). Self-

Contained Breathing

Apparatus (SCBA).

Minimizes inhalation

of vapors, which can

cause dizziness and

respiratory irritation. A

respirator is required if

exposure limits are

exceeded. For high

concentrations,

oxygen-deficient

environments, or large

spills, an SCBA is

necessary. Use of

respirators requires

enrollment in a

respiratory protection

program.

The following diagram illustrates the decision-making process for selecting appropriate PPE

when handling Heptane-d16.

To cite this document: BenchChem. [Personal protective equipment for handling Heptane-
d16]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166354#personal-protective-equipment-for-handling-
heptane-d16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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